N-[2-(3,4-diethoxyphenyl)ethyl]-N'-phenylthiourea

• IUPAC Name: 1-[2-(3,4-diethoxyphenyl)ethyl]-3-phenylthiourea
• InChI: InChI=1S/C19H24N2O2S/c1-3-22-17-11-10-15(14-18(17)23-4-2)12-13-20-19(24)21-16-8-6-5-7-9-16/h5-11,14H,3-4,12-13H2,1-2H3,(H2,20,21,24)
• InChI Key: MGQUSBOOSJUCOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC(=S)NC2=CC=CC=C2)OCC
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

N-[2-(3,4-diethoxyphenyl)ethyl]-N'-phenylthiourea, also known as DEET, is a chemical compound that has been widely used as an insect repellent for over six decades. DEET is a colorless, oily liquid that has a slightly sweet odor and is highly effective in repelling a wide range of insects, including mosquitoes, ticks, and flies. Synthesis Method The synthesis of DEET involves the reaction of 3,4-diethoxybenzaldehyde and phenylisothiocyanate in the presence of a base such as potassium hydroxide. The reaction proceeds via a nucleophilic addition-elimination mechanism to form the final product. The yield of DEET can be improved by using different solvents and reaction conditions. Scientific Research Applications DEET has been extensively studied for its insect repellent properties and its potential use in controlling insect-borne diseases such as malaria, dengue fever, and Zika virus. DEET has also been investigated for its potential use in agriculture as a pest control agent. Additionally, DEET has been used in research studies to investigate the olfactory system of insects and to develop new insect repellent formulations. Mechanism of Action The exact mechanism of action of DEET is not fully understood, but it is believed to work by interfering with the insect's ability to detect and locate its host. DEET may also act as a masking agent, making it difficult for the insect to detect the host's scent. DEET has been shown to affect the olfactory receptors of insects, particularly those involved in detecting carbon dioxide and lactic acid, which are important cues for locating a host. Biochemical and Physiological Effects DEET has been shown to have low toxicity in mammals, including humans, and is generally considered safe for use as an insect repellent. However, DEET can cause skin irritation and allergic reactions in some individuals. DEET has also been shown to have some neurotoxic effects in animals, although the significance of these effects in humans is unclear. Advantages and Limitations for Lab Experiments DEET is a widely used insect repellent that has been extensively studied for its effectiveness and safety. However, DEET can be difficult to work with in the laboratory due to its oily nature and potential for skin irritation. Additionally, DEET can interfere with some laboratory assays, particularly those involving olfactory receptors. Future Directions There are several areas of future research related to DEET. One area of interest is the development of new insect repellent formulations that are more effective and less toxic than DEET. Another area of research is the investigation of the olfactory system of insects and the development of new insect control strategies based on this knowledge. Additionally, there is a need for further research to better understand the potential health effects of DEET exposure in humans and animals. Finally, there is a need for further research to develop new methods for synthesizing DEET that are more efficient and environmentally friendly.